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Compound of Interest

Compound Name: 3-Isocyanatopropyltriethoxysilane

Cat. No.: B1197299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Isocyanatopropyltriethoxysilane (ICPTES) is a versatile organosilane coupling agent that

plays a pivotal role in surface modification and biomaterial engineering. Its unique bifunctional

structure, featuring a reactive isocyanate group and hydrolyzable ethoxysilane groups, enables

it to form stable covalent bonds with both organic and inorganic materials. This guide provides

a comprehensive overview of the chemical structure, properties, and key applications of

ICPTES, with a focus on experimental protocols and data relevant to research and

development in the life sciences.

Chemical Structure and Identification
3-Isocyanatopropyltriethoxysilane is characterized by a propyl chain linking a highly reactive

isocyanate group to a triethoxysilyl group.

Molecular Structure:

Key Identifiers:
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Identifier Value

CAS Number 24801-88-5[1][2][3][4][5]

Molecular Formula C10H21NO4Si[1][2][3][4][5]

Molecular Weight 247.36 g/mol [1][2][3][4][5]

IUPAC Name triethoxy(3-isocyanatopropyl)silane[6]

Synonyms

(3-Isocyanatopropyl)triethoxysilane, Triethoxy(3-

isocyanatopropyl)silane, γ-

Isocyanatopropyltriethoxysilane[1][2][3][4]

Physicochemical Properties
A summary of the key physical and chemical properties of 3-Isocyanatopropyltriethoxysilane
is presented below.

Property Value Reference

Appearance Colorless to pale yellow liquid [1][3]

Boiling Point 283 °C (at 760 mmHg) [1][3][4]

130 °C (at 20 mmHg) [5]

Density 0.999 g/mL at 25 °C [1][3][4]

Refractive Index (n20/D) 1.420 [1][3][4]

Flash Point 77 °C [5]

Solubility
Reacts with water. Soluble in

many organic solvents.
[3]

Spectroscopic Data
Spectroscopic analysis is crucial for confirming the identity and purity of ICPTES.
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Spectroscopic Technique Key Features and Observations

FT-IR (Fourier-Transform Infrared)

- Strong, sharp absorption band around 2250-

2275 cm⁻¹ corresponding to the asymmetric

stretching vibration of the isocyanate (-N=C=O)

group.[1][7] - Bands at approximately 2925 cm⁻¹

and 2854 cm⁻¹ are assigned to the stretching

vibrations of the aliphatic C-H bonds in the

propyl and ethoxy groups.[7] - Strong

absorptions in the 1080-1100 cm⁻¹ region are

characteristic of the Si-O-C bonds.

¹H NMR (Proton Nuclear Magnetic Resonance)

- Signals corresponding to the protons of the

ethoxy groups (triplet and quartet). - Multiplets

for the three methylene groups of the propyl

chain. The chemical shifts are influenced by the

neighboring isocyanate and silyl groups.[1][8]

¹³C NMR (Carbon-13 Nuclear Magnetic

Resonance)

- A characteristic signal for the isocyanate

carbon. - Signals for the carbons in the propyl

chain and the ethoxy groups.

Mass Spectrometry

- Provides information on the molecular weight

and fragmentation pattern, confirming the

compound's structure.

Core Chemical Reactions and Signaling Pathways
Hydrolysis and Condensation of the Triethoxysilane
Group
The triethoxysilane moiety of ICPTES undergoes hydrolysis in the presence of water to form

reactive silanol groups (Si-OH). These silanols can then condense with hydroxyl groups on

inorganic substrates (like silica, glass, or metal oxides) or with other silanol groups to form

stable siloxane bridges (Si-O-Si). This process is fundamental to its function as a surface

coupling agent.[9][10][11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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